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Compound of Interest

Compound Name: 2,4-Dimethylsulfolane

Cat. No.: B094816

This technical guide provides a comprehensive overview of the health and safety data for 2,4-
Dimethylsulfolane, tailored for researchers, scientists, and professionals in drug development.
The information is compiled from various safety data sheets and scientific literature to ensure a
thorough understanding of its properties and associated hazards.

Chemical and Physical Properties

2,4-Dimethylsulfolane is a polar aprotic solvent.[1] Its physical and chemical characteristics
are summarized in the table below.
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Property Value Reference
CAS Number 1003-78-7 [2]
Molecular Formula C6H1202S [2]
Molecular Weight 148.23 g/mol [2]
Appearance Colorless to yellow liquid [2]
Melting Point -3°C [3]
Boiling Point 281 °C [3]
Density 1.136 g/mL at 25 °C [3]
Refractive Index n20/D 1.473 [3]

Limited miscibility with water.

Miscible with lower aromatic
Solubility hydrocarbons; partially

miscible with naphthenes,

olefins, and paraffins.

Toxicological Data

The toxicological properties of 2,4-Dimethylsulfolane have not been fully investigated.
However, available acute toxicity data indicates that it is toxic if swallowed.[2][4] It is classified
as a neurotoxin, causing somnolence and convulsions in lethal-dose studies in mice.[1][2]

Test Species Route Value Reference
LD50 Mouse Oral 140 mg/kg
LD50 Rabbit Oral 115 mg/kg

Hazard Identification and Safety Precautions

GHS Classification: Acute Toxicity, Oral (Category 3).[2]

Hazard Statements:
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e H301: Toxic if swallowed.[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P321: Specific treatment (see supplemental first aid instruction on this label).

e P330: Rinse mouth.

o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage:

o Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wear appropriate
personal protective equipment.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.
Experimental Protocols
Synthesis of 2,4-Dimethylsulfolane via Catalytic

Hydrogenation

A common method for the synthesis of 2,4-Dimethylsulfolane is the catalytic hydrogenation of
2,4-dimethyl-3-sulfolene.[1]

Materials:
e 2,4-dimethyl-3-sulfolene

o Nickel catalyst
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« Isopropyl alcohol (solvent)

e Hydrogen gas

e Reaction vessel suitable for hydrogenation

Procedure:

In a suitable reaction vessel, dissolve 2,4-dimethyl-3-sulfolene in isopropyl alcohol.
e Add the nickel catalyst to the solution.

o Pressurize the vessel with hydrogen gas to atmospheric pressure.

e Maintain the reaction mixture at a controlled temperature and stir for 20-30 hours.

e Monitor the reaction progress using gas chromatography (GC) or nuclear magnetic
resonance (NMR) to confirm the disappearance of the starting material.

e Upon completion, filter the reaction mixture to remove the catalyst.

o Purify the product by vacuum distillation.

Acute Oral Toxicity Testing (Adapted from OECD
Guideline 423)

The following is a generalized protocol for assessing the acute oral toxicity of a substance like
2,4-Dimethylsulfolane, based on the principles of the OECD Test Guideline 423.[5]

Animals:
» Healthy, young adult rodents of a single sex (typically females).
Procedure:

o Dosing: Administer a single oral dose of 2,4-Dimethylsulfolane to a group of three animals.
The starting dose level is selected from a series of fixed doses (e.g., 5, 50, 300, 2000

mg/kg).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b094816?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.benchchem.com/product/b094816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Observation: Observe the animals individually at least once during the first 30 minutes after
dosing, periodically during the first 24 hours (with special attention during the first 4 hours),
and daily thereafter for a total of 14 days.[5]

o Endpoints: Record all signs of toxicity, including changes in skin, fur, eyes, mucous
membranes, respiratory, circulatory, autonomic and central nervous systems, and
somatomotor activity and behavior pattern. Note the time of death if it occurs.

o Stepwise Procedure:

o If mortality occurs at the starting dose, the next step is to dose another group of three
animals at a lower fixed dose level.

o If no mortality occurs at the starting dose, the next step is to dose another group of three
animals at a higher fixed dose level.

o Data Analysis: The results are used to classify the substance according to its acute oral
toxicity.

Visualizations
Signaling Pathways

Based on available scientific literature, 2,4-Dimethylsulfolane is primarily used as a solvent
and there is no established evidence of its direct interaction with specific biological signaling
pathways. Its toxic effects, such as neurotoxicity, are likely due to non-specific cellular damage
at high concentrations, but a defined signaling cascade has not been elucidated.

Experimental Workflows

Preparation Reaction
P: Purification
Incomplete
Dissolve 2,4-dimethyl-3-sulfolene Hydrogenate at Atmospheric Pressure >
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Caption: Workflow for the Synthesis of 2,4-Dimethylsulfolane.
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Caption: Workflow for Acute Oral Toxicity Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

